Cas no 2228315-16-8 (5-(3-bromo-2,2-dimethylpropyl)thiophene-3-carbonitrile)

• Product Name: 5-(3-bromo-2,2-dimethylpropyl)thiophene-3-carbonitrile
• CAS No: 2228315-16-8
• MF: C₁₀H₁₂BrNS
• MW: 258.177980422974
• CID: 5832219
• PubChem ID: 165641591
• Update Time: 2025-10-25

5-(3-bromo-2,2-dimethylpropyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-2,2-dimethylpropyl)thiophene-3-carbonitrile
• EN300-1934666
• 2228315-16-8

• Inchi： 1S/C10H12BrNS/c1-10(2,7-11)4-9-3-8(5-12)6-13-9/h3,6H,4,7H2,1-2H3
• InChI Key： DUXYNLSEVYJNSW-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1=CC(C#N)=CS1

Computed Properties

• Exact Mass: 256.98738g/mol
• Monoisotopic Mass: 256.98738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52Ų

Additional information on 5-(3-bromo-2,2-dimethylpropyl)thiophene-3-carbonitrile

5-(3-Bromo-2,2-Dimethylpropyl)Thiophene-3-Carbonitrile: A Comprehensive Overview

The compound 5-(3-bromo-2,2-dimethylpropyl)thiophene-3-carbonitrile, identified by the CAS number 2228315-16-8, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and versatile applications. The structure of this molecule incorporates a thiophene ring substituted with a bromoalkyl group and a cyano group, making it a valuable compound for research and development in areas such as organic electronics, drug design, and polymer chemistry.

Recent advancements in the synthesis and characterization of thiophene derivatives have shed light on the importance of 5-(3-bromo-2,2-dimethylpropyl)thiophene-3-carbonitrile in modern chemical research. The bromine atom in the molecule serves as an excellent leaving group, enabling various substitution reactions that can be exploited for functionalization. Additionally, the cyano group attached to the thiophene ring introduces electron-withdrawing effects, which significantly influence the electronic properties of the compound. These features make it a promising candidate for applications in organic semiconductors and optoelectronic devices.

The synthesis of 5-(3-bromo-2,2-dimethylpropyl)thiophene-3-carbonitrile typically involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Researchers have recently explored novel synthetic routes that incorporate environmentally friendly reagents and catalysts, aligning with the growing demand for sustainable chemical practices. These methods not only enhance the efficiency of synthesis but also reduce the environmental footprint associated with traditional manufacturing processes.

In terms of applications, 5-(3-bromo-2,2-dimethylpropyl)thiophene-3-carbonitrile has shown remarkable potential in the field of organic electronics. Its unique electronic properties make it suitable for use in thin-film transistors (TFTs), organic photovoltaics (OPVs), and light-emitting diodes (OLEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve charge transport properties, leading to enhanced device performance. Furthermore, its ability to undergo post-synthesis modifications allows for fine-tuning of its electronic characteristics to meet specific application requirements.

The role of 5-(3-bromo-2,2-dimethylpropyl)thiophene-3-carbonitrile in drug design is another area of active research. The molecule's structure provides a versatile scaffold for attaching bioactive groups, making it an attractive candidate for medicinal chemistry applications. Researchers have explored its potential as a lead compound in the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders. The bromine atom's reactivity facilitates substitution reactions that can be used to introduce pharmacologically relevant groups, thereby expanding its therapeutic potential.

In conclusion, 5-(3-bromo-2,2-dimethylpropyl)thiophene-3-carbonitrile, with its unique structure and versatile properties, stands out as a valuable compound in contemporary chemical research. Its applications span across multiple disciplines, from organic electronics to drug design, making it an essential component in advancing modern scientific endeavors. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations in chemistry and materials science.